Cas no 169238-57-7 (Ethanone,2-hydroxy-1-[(1R,2S,5S,6R)-2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl]-)

Ethanone,2-hydroxy-1-[(1R,2S,5S,6R)-2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl]- structure
169238-57-7 structure
Product Name:Ethanone,2-hydroxy-1-[(1R,2S,5S,6R)-2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl]-
CAS No:169238-57-7
MF:C15H24O2
MW:236.349864959717
CID:151238
Update Time:2024-03-05

Ethanone,2-hydroxy-1-[(1R,2S,5S,6R)-2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-hydroxy-1-[(1R,2S,5S,6R)-2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl]-
    • Ethanone,2-hydroxy-1-(2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl)-,[1R-(2-endo,6-exo)]-
    • Trifarienol E
    • Ethanone, 2-hydroxy-1-[(1R,2S,5S,6R)-2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl]-
    • Inchi: 1S/C15H24O2/c1-10-5-6-12-11(2)14(10,3)7-8-15(12,4)13(17)9-16/h10,12,16H,2,5-9H2,1,3-4H3
    • InChI Key: QHWMCKMEWPWDIY-UHFFFAOYSA-N
    • SMILES: CC1C2(CCC(C(C2=C)CC1)(C(CO)=O)C)C

Computed Properties

  • Exact Mass: 236.17772
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • XLogP3: 3.01

Experimental Properties

  • Density: 1.02±0.1 g/cm3(Predicted)
  • Boiling Point: 326.3±25.0 °C(Predicted)
  • PSA: 37.3
  • pka: 12.96±0.10(Predicted)

Ethanone,2-hydroxy-1-[(1R,2S,5S,6R)-2,5,6-trimethyl-9-methylenebicyclo[3.3.1]non-2-yl]- Related Literature

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